2-[1-(4-ethoxybenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(4-ethoxyphenyl)methyl]-4-(1-propan-2-ylpiperidin-4-yl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C23H39N3O2/c1-4-28-23-7-5-20(6-8-23)17-25-14-15-26(18-22(25)11-16-27)21-9-12-24(13-10-21)19(2)3/h5-8,19,21-22,27H,4,9-18H2,1-3H3
• InChI Key: QTQJRLKUQTXECR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2CCO)C3CCN(CC3)C(C)C
• Molecular Formula: C23H39N3O2
• Molecular Weight: 389.6 g/mol

Description

2-[1-(4-ethoxybenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol, also known as EBIO, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-[1-(4-ethoxybenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol involves the activation of the SK channels. These channels are activated by an increase in intracellular calcium concentration, which leads to the binding of calcium to calmodulin. Calmodulin then binds to the SK channel, causing a conformational change that opens the channel and allows potassium ions to flow out of the cell. This results in hyperpolarization of the cell membrane and a decrease in neuronal excitability.
Biochemical and Physiological Effects
2-[1-(4-ethoxybenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol has been found to have a variety of biochemical and physiological effects. In addition to its activation of the SK channels, 2-[1-(4-ethoxybenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol has been shown to increase the release of dopamine in the striatum and to enhance the activity of the Na+/K+ ATPase in the brain. It has also been found to have anti-inflammatory effects and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[1-(4-ethoxybenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol in lab experiments is its specificity for the SK channels. This allows researchers to selectively activate these channels and study their effects on cellular processes and signaling pathways. However, one limitation of using 2-[1-(4-ethoxybenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol is its potential toxicity at high concentrations. Careful dose titration is necessary to avoid any adverse effects on the cells or organisms being studied.

Future Directions

There are many potential future directions for research on 2-[1-(4-ethoxybenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol. One area of interest is its potential therapeutic applications, particularly in the treatment of neurological disorders such as Parkinson's disease and epilepsy. 2-[1-(4-ethoxybenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol has also been found to have anti-inflammatory effects, suggesting that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further research is needed to fully understand the mechanism of action of 2-[1-(4-ethoxybenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol and its effects on cellular processes and signaling pathways.

Scientific Research Applications

2-[1-(4-ethoxybenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol has been widely studied for its potential applications in scientific research. It has been found to have a variety of biochemical and physiological effects, making it a useful tool for studying cellular processes and signaling pathways. 2-[1-(4-ethoxybenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol has been shown to activate the small conductance calcium-activated potassium (SK) channels, which are involved in the regulation of neuronal excitability and synaptic transmission. This activation leads to an increase in the outward potassium current, which results in hyperpolarization of the cell membrane and a decrease in neuronal excitability.